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The long-term stability of dye-sensitized solar cells (DSSCSs) is a critical factor for their
commercial viability. This guide provides a comparative analysis of the long-term stability of
DSSCs sensitized with the indoline dye D149 against those using the well-established
ruthenium-based dyes N719 and Z907. The information presented is based on available
experimental data from scientific literature, focusing on performance degradation under
accelerated aging conditions such as thermal stress and light soaking.

Executive Summary

Indoline dyes, such as D149, have emerged as a promising metal-free alternative to traditional
ruthenium-based sensitizers in DSSCs, often exhibiting higher molar extinction coefficients.[1]
While initial performance of D149-sensitized cells can be comparable or even superior to those
with N719, their long-term stability, particularly under thermal stress, can be a point of
differentiation. Ruthenium-based dyes like N719 and Z907 are generally considered to have
high chemical and thermal stability.[2][3] However, the overall stability of a DSSC is a complex
interplay between the dye, the electrolyte composition, and the sealing of the device.

Performance Comparison Under Accelerated Aging
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Accelerated aging tests are employed to predict the long-term performance of DSSCs in a
shorter timeframe. These tests typically involve subjecting the cells to high temperatures
(thermal stress) and continuous illumination (light soaking).

Thermal Stability

Thermal stress is a significant factor affecting the longevity of DSSCs. The standard testing
condition often involves subjecting the cells to a constant temperature of 85°C in the dark.

While direct, comprehensive long-term comparative data for D149, N719, and Z907 under
identical extended thermal stress is limited in publicly available literature, we can synthesize
findings from various studies.

A study on indoline dyes reported good outdoor stability over several months for a device with
an optimized electrolyte.[4] However, a common degradation pathway for DSSCs under
thermal stress is dye desorption from the TiO2 surface and chemical degradation of the dye or
electrolyte.[5] For ruthenium-based dyes, Z907 is known to possess enhanced thermal stability
over N719.[3] One study demonstrated that after 4700 hours of thermal stress at 85°C, a
DSSC with a Z907 dye and a high stability electrolyte showed a degradation rate of
approximately 14% per 1000 hours.[6] Another investigation on N719-sensitized cells showed
that they maintained about 80% of their initial power conversion efficiency (PCE) after 1080
hours of aging at 25°C.[7]

Table 1: Representative Thermal Stability Data for Different Dyes
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Note: The data in this table is compiled from different studies with varying experimental
conditions and should be interpreted as indicative rather than a direct comparison.

Light Soaking Stability

Continuous illumination, or light soaking, is another critical stress factor that can induce
degradation in DSSCs. This can be due to photochemical degradation of the dye or changes in
the electrolyte.

Information directly comparing the light soaking stability of D149, N719, and Z907 over
extended periods is not readily available in the reviewed literature. However, it is known that
UV irradiation can cause the removal of -NCS ligands from N719, leading to a drop in voltage
and photocurrent density.[8] The stability of DSSCs under illumination is highly dependent on
the electrolyte used and the overall device architecture. For instance, the use of solvent-free
ionic liquid electrolytes has been shown to significantly improve the long-term stability of
DSSCs under continuous 1 sun light soaking at 60°C for over 15,000 hours.[9]

Experimental Protocols

The following is a generalized experimental protocol for long-term stability testing of DSSCs,
based on common practices reported in the literature.
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Accelerated Thermal Stability Testing (Dark)

Cell Preparation: Fabricate a statistically significant number of DSSCs for each dye (D149,
N719, Z907) under identical conditions.

Initial Characterization: Measure the initial photovoltaic parameters (J-V curve, PCE, Jsc,
Voc, FF) of all cells under standard test conditions (e.g., AM 1.5G, 100 mW/cm?2).

Thermal Aging: Place the cells in a temperature-controlled oven in the dark at a constant
temperature, typically 85°C.

Periodic Measurements: At regular intervals (e.g., every 100, 250, 500, 1000 hours), remove
the cells from the oven and allow them to cool to room temperature.

Photovoltaic Characterization: Remeasure the photovoltaic parameters of the aged cells
under the same standard test conditions.

Data Analysis: Plot the normalized photovoltaic parameters as a function of aging time to
determine the degradation rate for each dye.

Accelerated Light Soaking Stability Testing

Cell Preparation: As in the thermal stability testing, prepare identical sets of cells for each
dye.

Initial Characterization: Measure the initial photovoltaic parameters under standard test
conditions.

Light Soaking Setup: Place the cells in a light-soaking chamber equipped with a solar
simulator (e.g., Xenon lamp with AM 1.5G filter) providing continuous illumination of 1 sun
(100 mW/cm?). The temperature of the cells should be controlled, for example, at 45°C or
60°C.

Periodic Measurements: Periodically interrupt the light soaking to measure the J-V
characteristics of the cells.

Data Analysis: Analyze the evolution of the photovoltaic parameters over time to assess the
photostability of the DSSCs with different dyes.
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Conclusion

The selection of a dye for DSSCs involves a trade-off between initial performance, cost, and
long-term stability. The indoline dye D149 offers a high-performance, metal-free alternative to
ruthenium-based dyes. While direct, extensive comparative studies on the long-term stability of
D149 versus both N719 and Z907 are not abundant, the existing literature suggests that the
stability of DSSCs is a multifaceted issue. The intrinsic chemical and thermal stability of the dye
is crucial, with ruthenium complexes like Z907 showing excellent thermal endurance. However,
the choice of electrolyte and the quality of device encapsulation play an equally important role
in determining the operational lifetime of a DSSC, regardless of the dye used. Further
dedicated, side-by-side long-term stability studies under standardized conditions are necessary
to provide a definitive comparison and guide the rational design of highly stable and efficient
DSSCs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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